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Compound of Interest

Compound Name: Tisopurine

Cat. No.: B145886 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe disposal of

Tisopurine, also known as Thiopurinol, ensuring compliance with safety regulations and

minimizing environmental impact.

Tisopurine Safety and Hazard Information
Tisopurine is classified as an irritant and requires careful handling. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), Tisopurine is

associated with the following hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Strict adherence to safety protocols is mandatory when handling this compound.
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Property Value Source

Molecular Formula C5H4N4S [1][2][3]

Molar Mass 152.18 g/mol [1][2][3]

CAS Number 5334-23-6 [1][2][3]

Step-by-Step Disposal Protocol for Tisopurine
The following procedure is based on general best practices for the disposal of hazardous

laboratory chemicals, as specific guidelines for Tisopurine are not readily available. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific disposal requirements in your location.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (nitrile or neoprene) when handling Tisopurine.

If there is a risk of generating dust, a respirator may be necessary. Ensure you are fit-tested

and trained in its use.

2. Waste Segregation and Collection:

Solid Tisopurine Waste:

Collect all solid Tisopurine waste, including unused product and contaminated materials
(e.g., weighing paper, contaminated gloves), in a designated, clearly labeled hazardous
waste container.
The container must be compatible with the chemical, in good condition, and have a secure
lid.

Solutions Containing Tisopurine:

Aqueous and solvent-based solutions containing Tisopurine should be collected in
separate, designated hazardous waste containers.
Do not mix incompatible waste streams.
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3. Labeling of Hazardous Waste:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste."
The full chemical name: "Tisopurine" or "Thiopurinol."
The concentration and quantity of the waste.
The date the waste was first added to the container.
Any other information required by your institution or local regulations.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Secondary containment is recommended to prevent spills.

5. Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Follow all institutional procedures for waste manifest and pickup scheduling.

The recommended disposal method for this type of chemical waste is incineration by a

licensed hazardous waste disposal facility[4].

6. Decontamination of Work Surfaces:

After handling Tisopurine, thoroughly decontaminate all work surfaces and equipment with

an appropriate cleaning agent (e.g., a detergent solution followed by a rinse with water

and/or a suitable solvent).

Dispose of all cleaning materials as hazardous waste.

Experimental Workflow for Tisopurine Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Tisopurine in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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